Cas no 1357719-53-9 (6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one)

• Product Name: 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one
• CAS No: 1357719-53-9
• MF: C₂₂H₁₆N₄O
• MW: 352.388644218445
• CID: 5345366
• Update Time: 2025-08-05

6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-one
• 6-benzyl-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5-one
• 6-benzyl-2-phenyl[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-one
• 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one

• Inchi： 1S/C22H16N4O/c27-22-25(15-16-9-3-1-4-10-16)19-14-8-7-13-18(19)21-23-20(24-26(21)22)17-11-5-2-6-12-17/h1-14H,15H2
• InChI Key： ZSQXMEMRJGASJQ-UHFFFAOYSA-N
• SMILES： O=C1N2C(C3C=CC=CC=3N1CC1C=CC=CC=1)=NC(C1C=CC=CC=1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 4.4
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one

Recent Advances in the Study of 6-Benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one (CAS: 1357719-53-9)

The compound 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one (CAS: 1357719-53-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a triazoloquinazolinone core with benzyl and phenyl substituents, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the development of a novel synthetic route for this compound, which improved yield and purity compared to previous methods. The study also explored the compound's inhibitory effects on specific kinase targets, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one has shown promise as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent inhibition of key inflammatory mediators, such as COX-2 and TNF-α, in vitro. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways, highlighting its potential for treating chronic inflammatory diseases.

Structural-activity relationship (SAR) studies have been instrumental in understanding the pharmacophore of 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one. Computational modeling and X-ray crystallography have revealed that the benzyl and phenyl groups play critical roles in binding to target proteins, while the triazoloquinazolinone core contributes to the compound's stability and bioavailability. These insights have guided the design of next-generation derivatives with improved potency and selectivity.

Despite these advancements, challenges remain in the clinical translation of 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and requires further optimization to enhance its metabolic stability. Ongoing research is exploring prodrug strategies and formulation approaches to address these limitations and facilitate its progression into preclinical development.

In conclusion, 6-benzyl-2-phenyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Continued research into its mechanism of action, SAR, and drug-like properties will be essential to unlock its full potential. The compound's unique chemical structure and diverse biological activities make it a valuable candidate for future drug discovery efforts.